molecular formula C8H10F3N3O B3229155 Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]- CAS No. 1281440-39-8

Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-

Cat. No. B3229155
CAS RN: 1281440-39-8
M. Wt: 221.18
InChI Key: YWPTWUKWNVTFMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]- is a chemical compound with a complex structure. It combines a piperidine ring with an oxadiazole moiety containing a trifluoromethyl group. The presence of fluorine atoms in the molecule suggests potential pharmacological activities .


Synthesis Analysis

The synthesis of this compound involves intricate steps, including the incorporation of the trifluoromethyl group. Researchers have explored various synthetic routes to access it. For instance, one approach might involve the cyclization of appropriate precursors under specific conditions. Detailed studies on the synthetic pathways are essential for understanding its feasibility and scalability .


Molecular Structure Analysis

The molecular structure of Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]- is crucial for predicting its properties and interactions. Computational methods, spectroscopic techniques, and X-ray crystallography can provide insights into its three-dimensional arrangement, bond angles, and functional groups. These analyses aid in understanding its reactivity and stability .


Chemical Reactions Analysis

Exploring the reactivity of this compound is essential. Researchers investigate its behavior under various conditions, such as acidic or basic environments, temperature variations, and exposure to other reagents. Identifying potential reaction pathways, intermediates, and products contributes to our understanding of its chemical versatility .


Physical And Chemical Properties Analysis

Investigating its physical properties (such as melting point, solubility, and stability) and chemical properties (such as acidity, basicity, and redox potential) provides valuable data. These properties influence its formulation, storage, and potential applications .

Mechanism of Action

Understanding how Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]- interacts with biological targets is critical. It may act as an enzyme inhibitor, receptor modulator, or participate in metabolic pathways. Elucidating its mechanism of action helps guide drug design and optimization .

Safety and Hazards

Safety assessments are crucial before considering any compound for therapeutic use. Researchers evaluate its toxicity, potential side effects, and environmental impact. Proper handling, storage, and disposal protocols are essential to minimize risks .

properties

IUPAC Name

3-piperidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10F3N3O/c9-8(10,11)7-13-6(14-15-7)5-2-1-3-12-4-5/h5,12H,1-4H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWPTWUKWNVTFMK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CNC1)C2=NOC(=N2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10F3N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
Reactant of Route 3
Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
Reactant of Route 4
Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
Reactant of Route 5
Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
Reactant of Route 6
Piperidine, 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.